2-Methylthiazole-4-carboxamide
Overview
Description
2-Methylthiazole-4-carboxamide is a heterocyclic compound with a five-membered ring containing both nitrogen and sulfur atoms. It is primarily used for research and development purposes .
Molecular Structure Analysis
The molecular formula of 2-Methylthiazole-4-carboxamide is C5H6N2OS . The InChI code is 1S/C5H6N2OS/c1-3-7-4(2-9-3)5(6)8/h2H,1H3,(H2,6,8) .Physical And Chemical Properties Analysis
2-Methylthiazole-4-carboxamide is a solid substance . It has a molecular weight of 142.18 . The compound should be stored in a dark place, sealed in dry conditions, and at room temperature .Scientific Research Applications
Antimicrobial Activity
Thiazoles, including 2-Methylthiazole-4-carboxamide, have been found to have antimicrobial properties . They are used in the synthesis of various drugs, including sulfathiazole, which is a short-acting sulfa drug .
Antiretroviral Activity
Thiazoles are also used in the production of antiretroviral drugs. For instance, Ritonavir, an HIV/AIDS drug, contains a thiazole moiety .
Antifungal Activity
Thiazoles have been found to have antifungal properties. Abafungin is an example of an antifungal drug that contains a thiazole ring .
Anticancer Activity
Thiazoles have been studied for their anticancer properties. Tiazofurin is an example of a cancer treatment drug that contains a thiazole ring . A novel series of thiazoles carrying 1,3,4-thiadiazole core were designed and prepared for their potential anticancer activity .
Anti-Alzheimer Activity
Thiazoles have shown potential in the treatment of Alzheimer’s disease . They are being studied for their role in the synthesis of neurotransmitters, such as acetylcholine, which is crucial for normal brain function .
Antihypertensive Activity
Thiazoles have been found to have antihypertensive properties . They are being studied for their potential use in the treatment of high blood pressure .
Industrial Applications
Apart from their medicinal uses, thiazoles also have broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers .
Antioxidant Activity
Thiazoles have been found to have antioxidant properties . They are being studied for their potential use in the prevention of diseases caused by oxidative stress .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . It is advised to handle the compound in a well-ventilated place and avoid contact with skin and eyes .
Future Directions
While specific future directions for 2-Methylthiazole-4-carboxamide are not mentioned in the search results, the broader field of thiazole derivatives is an active area of research. These compounds have demonstrated a range of biological activities, including antimicrobial, antifungal, antiviral, and antitumor effects . This suggests potential for further development and study of 2-Methylthiazole-4-carboxamide and related compounds.
Mechanism of Action
Target of Action
Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Mode of Action
Thiazole derivatives are known to interact with various biological targets to exert their effects .
Biochemical Pathways
Thiazole derivatives have been found to influence a variety of biochemical pathways, contributing to their diverse biological activities .
Pharmacokinetics
It is known that the compound is a solid at room temperature and should be stored in a dark place, sealed in dry conditions . These properties may influence its bioavailability.
Result of Action
Thiazole derivatives have been found to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
It is known that the compound should be stored in a dark place, sealed in dry conditions , suggesting that light and moisture may affect its stability.
properties
IUPAC Name |
2-methyl-1,3-thiazole-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2OS/c1-3-7-4(2-9-3)5(6)8/h2H,1H3,(H2,6,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFBXSNFENTXBSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40953743 |
Source
|
| Record name | 2-Methyl-1,3-thiazole-4-carboximidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40953743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methylthiazole-4-carboxamide | |
CAS RN |
31825-95-3 |
Source
|
| Record name | 2-Methyl-4-thiazolecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=31825-95-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methyl-1,3-thiazole-4-carboximidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40953743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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